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Compound of Interest

Compound Name: Allyl acrylate

Cat. No.: B1265458

For Researchers, Scientists, and Drug Development Professionals

In the realm of polymer chemistry and materials science, the choice of monomer is paramount
to tailoring the final properties of a polymer. Among the diverse array of functional monomers,
allyl acrylate and allyl methacrylate stand out due to their dual functionality, possessing both a
highly reactive acrylic or methacrylic double bond and a less reactive allylic double bond. This
unique structure allows for a variety of polymerization behaviors and post-polymerization
modifications, making them valuable building blocks in applications ranging from coatings and
adhesives to dental composites and drug delivery systems.

This guide provides a comprehensive comparison of the reactivity of allyl acrylate and allyl
methacrylate, supported by experimental data and detailed protocols to aid researchers in
monomer selection and polymerization design.

Physicochemical Properties

A fundamental understanding of the physical and chemical properties of these monomers is
essential before delving into their reactivity.
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Property Allyl Acrylate Allyl Methacrylate
Molar Mass 112.13 g/mol 126.15 g/mol

Boiling Point 122-124 °C 141 °C

Density 0.933 g/mL 0.938 g/mL

CAS Number 999-55-3 96-05-9

Reactivity Comparison: A Deeper Dive

The reactivity of a monomer in free-radical polymerization is influenced by both steric and
electronic factors. These are empirically quantified by the Alfrey-Price Q-e scheme, where 'Q'
represents the reactivity of the monomer's double bond due to resonance stabilization, and ‘e’
reflects the polarity of the double bond.

Monomer Q Value e Value

Allyl Methacrylate 0.79 0.60

Note: A definitive Q-e value for allyl acrylate is not readily available in the literature, which
itself suggests a less common usage or more complex reactivity behavior compared to its
methacrylate counterpart.

Generally, methacrylates are less reactive than their corresponding acrylates in free-radical
polymerization. This is attributed to two main factors:

» Steric Hindrance: The additional methyl group on the double bond of allyl methacrylate
creates greater steric hindrance, slowing the approach of the propagating radical.

» Radical Stability: The tertiary radical formed from allyl methacrylate is more stable than the
secondary radical formed from allyl acrylate. This increased stability makes the
methacrylate radical less eager to react with another monomer unit.

Copolymerization Reactivity Ratios
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Reactivity ratios (r) are crucial for predicting the composition of a copolymer. They describe the
preference of a propagating radical to add a monomer of its own kind versus the comonomer.
For a copolymerization between monomer 1 and monomer 2, r1 = ki1/k12, where ki1 is the rate
constant for the addition of monomer 1 to a growing chain ending in monomer 1, and ka2 is the
rate constant for the addition of monomer 2 to a growing chain ending in monomer 1.

While direct copolymerization data for allyl acrylate and allyl methacrylate with a common
comonomer is limited, a study on the copolymerization of acrylonitrile (M1) with allyl alcohol
(M2) provides insight into the reactivity of the allyl group. The reactivity ratios were found to be
rn = 1.87 and r2 = 0.05[1]. The low rz value indicates that the allyl alcohol radical strongly
prefers to add acrylonitrile rather than another allyl alcohol monomer, highlighting the low
reactivity of the allyl double bond. It is expected that both allyl acrylate and allyl methacrylate
would exhibit similar low reactivity of their allyl groups in copolymerizations.

Experimental Protocols
Synthesis of Allyl Acrylate and Allyl Methacrylate

A common method for the synthesis of both monomers is the esterification of the corresponding
acid (acrylic acid or methacrylic acid) with allyl alcohol.

Workflow for Monomer Synthesis:
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Bulk Polymerization
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Allyl Acrylate vs. Allyl Methacrylate: A Comparative
Reactivity Study]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1265458#allyl-acrylate-vs-allyl-methacrylate-a-
comparative-reactivity-study]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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